Cas no 2138249-28-0 (7-Chloro-2-cyclopropyl-3-hydrazinylquinoline)

• Product Name: 7-Chloro-2-cyclopropyl-3-hydrazinylquinoline
• CAS No: 2138249-28-0
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 5881330
• PubChem ID: 165467657
• Update Time: 2025-10-29

7-Chloro-2-cyclopropyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• 2138249-28-0
• EN300-801827
• 7-chloro-2-cyclopropyl-3-hydrazinylquinoline
• 7-Chloro-2-cyclopropyl-3-hydrazinylquinoline

• Inchi： 1S/C12H12ClN3/c13-9-4-3-8-5-11(16-14)12(7-1-2-7)15-10(8)6-9/h3-7,16H,1-2,14H2
• InChI Key： VNLXMXKRTCPOAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C(=C2)NN)C1CC1

Computed Properties

• Exact Mass: 233.0719751g/mol
• Monoisotopic Mass: 233.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 7-Chloro-2-cyclopropyl-3-hydrazinylquinoline

Introduction to 7-Chloro-2-cyclopropyl-3-hydrazinylquinoline (CAS No. 2138249-28-0)

7-Chloro-2-cyclopropyl-3-hydrazinylquinoline (CAS No. 2138249-28-0) is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular framework, characterized by a quinoline core substituted with a chloro group, a cyclopropyl moiety, and a hydrazinyl group, positions it as a promising candidate for further exploration in drug discovery and development.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of the chloro group at the 7-position and the cyclopropyl group at the 2-position introduces additional functional diversity, which can modulate the compound's pharmacokinetic and pharmacodynamic profiles. Furthermore, the presence of the hydrazinyl group at the 3-position suggests potential reactivity that could be exploited in various biochemical pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with higher precision. The 7-chloro-2-cyclopropyl-3-hydrazinylquinoline scaffold has been computationally analyzed to identify its potential binding affinity to enzymes and receptors involved in cancer progression. Preliminary simulations indicate that this compound may interfere with key signaling pathways such as MAPK and PI3K/AKT, which are frequently dysregulated in tumor cells.

In vitro studies have begun to elucidate the mechanistic aspects of 7-chloro-2-cyclopropyl-3-hydrazinylquinoline's biological effects. Initial experiments have demonstrated its ability to induce apoptosis in several cancer cell lines by activating caspase-dependent pathways. The hydrazinyl group appears to play a critical role in this process, possibly through its interaction with reactive oxygen species (ROS) or by directly modulating enzyme activity.

The cyclopropyl substituent is particularly noteworthy, as it has been shown to enhance metabolic stability and oral bioavailability in related quinoline derivatives. This feature makes 7-chloro-2-cyclopropyl-3-hydrazinylquinoline an attractive candidate for further development into an orally administered therapeutic agent. Additionally, the electron-withdrawing nature of the chloro group may influence the compound's electronic properties, affecting its binding affinity and selectivity.

One of the most exciting prospects for 7-chloro-2-cyclopropyl-3-hydrazinylquinoline lies in its potential as a lead compound for structure-based drug design. High-throughput screening (HTS) campaigns have identified this molecule as a hit against several novel targets, including proteases involved in viral replication. The structural flexibility provided by the quinoline core allows for modifications that could optimize potency while minimizing off-target effects.

The hydrazinyl group also opens avenues for further chemical derivatization. Functionalization at this position could lead to analogs with enhanced solubility or altered pharmacokinetic profiles. For instance, incorporating polar groups such as hydroxymethyl or carboxylic acid functionalities might improve water solubility without compromising biological activity.

From a synthetic chemistry perspective, 7-chloro-2-cyclopropyl-3-hydrazinylquinoline presents an intriguing challenge due to its complex architecture. Multi-step synthetic routes have been developed that leverage transition metal catalysis and novel cyclization strategies to construct the quinoline core efficiently. These synthetic methodologies not only provide access to this compound but also serve as templates for synthesizing other structurally related molecules.

The growing interest in quinoline derivatives is reflected in their increasing presence in clinical trials targeting various diseases. While 7-chloro-2-cyclopropyl-3-hydrazinylquinoline has not yet entered human trials, preclinical data suggest its potential therapeutic value. Animal models have shown promising results in terms of tumor regression and reduced metastasis when treated with this compound or its analogs.

Regulatory considerations are also crucial in advancing such compounds toward clinical use. Good Manufacturing Practices (GMP) guidelines must be followed to ensure consistency and quality control during production. Additionally, toxicological studies are essential to assess potential side effects before human administration can be considered.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like 7-chloro-2-cyclopropyl-3-hydrazinylquinoline. AI-driven platforms can predict pharmacological properties and optimize molecular structures more rapidly than traditional methods alone. This synergy between computational tools and experimental validation is revolutionizing how new drugs are developed.

In conclusion,7-chloro-2-cyclopropyl-3-hydrazinylquinoline represents a fascinating example of how structural innovation can yield compounds with therapeutic potential across multiple disease areas including oncology and infectious diseases。 Its unique combination of functional groups offers numerous opportunities for further research both academically and commercially。 As our understanding of molecular interactions continues to evolve so too will our ability to harness compounds like this one for improving human health。